![molecular formula C20H22ClNO3 B2599405 2-(4-chlorophenoxy)-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylpropanamide CAS No. 2034602-39-4](/img/structure/B2599405.png)
2-(4-chlorophenoxy)-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylpropanamide
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Description
2-(4-chlorophenoxy)-N-((2-hydroxy-2,3-dihydro-1H-inden-2-yl)methyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C20H22ClNO3 and its molecular weight is 359.85. The purity is usually 95%.
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Scientific Research Applications
Phototransformation Studies
Phototransformation research, such as the study on the photolysis of dichlorophen in acidic medium, provides insights into the behavior of chlorophenoxy compounds under light exposure. These studies are essential for understanding the environmental fate and degradation pathways of similar chemicals (Mansfield & Richard, 1996).
Antimicrobial Applications
The development of compounds for antimicrobial use, as seen in the synthesis and evaluation of clubbed quinazolinone and 4-thiazolidinone compounds, indicates the potential for related structures to serve as bases for designing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Organic Synthesis and Reactivity
Studies focusing on the chemoselective reactions and synthesis of chiral compounds highlight the significance of similar molecules in organic chemistry and the development of new synthetic pathways. These insights could be applicable to the synthesis and functionalization of the compound (Hajji et al., 2002).
Polymerization Processes
Research into nitroxide-mediated photopolymerization using specific alkoxyamine compounds sheds light on the application of related chemicals in creating novel polymeric materials with unique properties (Guillaneuf et al., 2010).
Properties
IUPAC Name |
2-(4-chlorophenoxy)-N-[(2-hydroxy-1,3-dihydroinden-2-yl)methyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22ClNO3/c1-19(2,25-17-9-7-16(21)8-10-17)18(23)22-13-20(24)11-14-5-3-4-6-15(14)12-20/h3-10,24H,11-13H2,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWLWYYIOFBSKMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NCC1(CC2=CC=CC=C2C1)O)OC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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